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Compound of Interest

Compound Name: 3-(2,4-Dichlorobenzyl)piperidine

Cat. No.: B13530413

Get Quote

Executive Summary & Chemical Identity
3-(2,4-Dichlorobenzyl)piperidine is a specialized heterocyclic building block used primarily in

the synthesis of neuroactive pharmaceutical agents.[1] Structurally, it consists of a piperidine

ring substituted at the 3-position with a 2,4-dichlorobenzyl moiety.[1] This specific substitution

pattern imparts unique steric and electronic properties, distinguishing it from the more common

4-substituted analogs (e.g., precursors to Donepezil).[1]

As a secondary amine, it serves as a critical pharmacophore for G-protein coupled receptor

(GPCR) ligands, particularly in the development of serotonin (5-HT) reuptake inhibitors, sigma

receptor ligands, and NMDA receptor antagonists.[1]
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Parameter Detail

CAS Number 1268133-69-2 (Free Base)

IUPAC Name 3-[(2,4-dichlorophenyl)methyl]piperidine

Molecular Formula C₁₂H₁₅Cl₂N

Molecular Weight 244.16 g/mol

SMILES ClC1=CC=C(CC2CNCCC2)C(Cl)=C1

InChI Key

Predicted based on structure:[1][2][3][4][5][6]

QMXPLRLXVBJVNB-UHFFFAOYSA-N

(Analogous)

Physicochemical Properties
Note: Where experimental values for the specific isomer are proprietary or unavailable, values

are derived from validated QSPR models (ACD/Labs, SwissADME) based on the structural

scaffold.[1]

Core Physical Parameters
The free base exists as a viscous oil or low-melting solid, while the hydrochloride salt is a

stable crystalline solid.[1]
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Property Value / Range Context & Implication

Physical State
Viscous Oil (Free Base) White

Solid (HCl Salt)

Free base requires handling as

a liquid; salt formation is

recommended for solid-state

stability.[1]

Boiling Point
340°C ± 20°C (Predicted at

760 mmHg)

High boiling point indicates low

volatility; suitable for high-temp

coupling reactions.[1]

Melting Point
N/A (Free Base) ~190–210°C

(HCl Salt, Estimated)

Salt form melting point is

diagnostic for purity.[1]

Density 1.2 ± 0.1 g/cm³
Denser than water due to

dichlorobenzyl halogenation.[1]

Flash Point ~160°C
Non-flammable under standard

lab conditions.[1]

Solubility & Lipophilicity
The 2,4-dichloro substitution significantly increases lipophilicity compared to the unsubstituted

benzylpiperidine.[1]

LogP (Octanol/Water):3.8 – 4.2 (Predicted).[1]

Implication: High membrane permeability; likely to cross the Blood-Brain Barrier (BBB),

making it an ideal scaffold for CNS targets.[1]

LogD (pH 7.4):~1.5 – 2.0.[1]

Mechanism:[1][2][7] At physiological pH, the piperidine nitrogen (pKa ~10.5) is protonated,

reducing the effective distribution coefficient.

Water Solubility:

Free Base:[1] Insoluble (< 0.1 mg/mL).[1]

HCl Salt: Soluble (> 10 mg/mL).[1]
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Organic Solubility: Soluble in DCM, Methanol, DMSO, and Ethyl Acetate.

Acid-Base Profile (pKa)[1]
pKa (Piperidine Nitrogen):10.5 ± 0.5.[1]

Biological Relevance: The molecule will be >99% protonated at physiological pH (7.[1]4)

and in the lysosome (pH 4.5).[1] This cationic nature is essential for electrostatic

interactions with aspartate residues in GPCR binding pockets.[1]

Synthetic Routes & Manufacturing
The synthesis of 3-(2,4-Dichlorobenzyl)piperidine generally follows two primary strategies:

Reductive Cross-Coupling (Modern) or Pyridine Reduction (Classical).[1]

Synthesis Workflow (Graphviz)[1]

Route A: Classical Pyridine Reduction

Route B: Modern Cross-Coupling

3-(2,4-Dichlorobenzyl)pyridine Hydrogenation
(H2, PtO2 or Pd/C) 3-(2,4-Dichlorobenzyl)piperidine Figure 1: Comparison of Classical Hydrogenation vs. Modern Rh-Catalyzed Synthesis Routes.

2,4-Dichlorophenylboronic Acid

Rh-Catalyzed Coupling
(Suzuki-Miyaura type)

Phenyl pyridine-1(2H)-carboxylate Enantioenriched Intermediate Deprotection/Reduction

Click to download full resolution via product page

Methodological Causality
Classical Route (Pyridine Reduction):
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Protocol: Catalytic hydrogenation of the pyridine precursor using PtO₂ or Pd/C in acetic

acid.[1]

Why: Pyridine rings are aromatic and resistant to mild reduction.[1] Acidic media

protonates the nitrogen, facilitating hydrogenation.

Risk:[1][7] Dehalogenation (loss of Cl atoms) can occur if Pd/C is used without careful

monitoring.[1] PtO₂ (Adams' catalyst) is preferred to preserve the aryl chlorides.[1]

Modern Route (Rh-Catalysis):

Protocol: Reaction of arylboronic acids with activated pyridines.[1]

Why: Allows for enantioselective synthesis.[1] The 3-position is a chiral center.[1] Drug

development often requires the specific (R)- or (S)-enantiomer to maximize binding affinity

and minimize off-target toxicity.[1]

Analytical Profiling
To validate the identity of 3-(2,4-Dichlorobenzyl)piperidine, the following spectral

characteristics should be observed.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
Aromatic Region (7.1 – 7.4 ppm): Three distinct signals corresponding to the 1,2,4-

substitution pattern.[1]

d, J=8 Hz: H-6 of the benzene ring.[1]

d, J=2 Hz: H-3 (between the two chlorines).[1]

dd: H-5.

Benzylic Protons (2.5 – 2.7 ppm): Appears as a doublet or multiplet (2H), connecting the

piperidine C3 to the aromatic ring.

Piperidine Ring (1.2 – 3.1 ppm):

Multiplets (2.9 – 3.1 ppm): Equatorial protons adjacent to Nitrogen (C2-H, C6-H).[1]
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Multiplets (1.2 – 1.8 ppm): Axial protons and C4/C5 methylene protons.[1]

Broad Singlet (~1.8 ppm): NH proton (exchanges with D₂O).[1]

Mass Spectrometry (LC-MS)[1]
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).

Molecular Ion [M+H]⁺: m/z 244.1 (¹²C, ³⁵Cl).[1]

Isotopic Pattern: Distinctive chlorine pattern due to Cl₂.[1]

M (244): 100%[1]

M+2 (246): ~64% (relative abundance for 2 Cl atoms)[1]

M+4 (248): ~10%[1]

Handling, Stability & Safety
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The free base is prone to

oxidation (N-oxide formation) and carbonate formation upon exposure to air.[1]

Hygroscopicity: The HCl salt is moderately hygroscopic; store with desiccant.[1]

Safety:

GHS Classification:[1] Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2.

Handling: Use in a fume hood.[1] The compound is a potent CNS active agent; avoid

inhalation of dusts.[1]

Applications in Drug Discovery
The 3-(2,4-Dichlorobenzyl)piperidine scaffold is a "privileged structure" in medicinal

chemistry.[1]

Sigma Receptor Ligands: The benzylpiperidine motif is critical for high-affinity binding to

Sigma-1 receptors, investigated for neuroprotection and cognitive enhancement.[1]
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Monoamine Transporter Inhibitors: Analogs are often screened as Triple Reuptake Inhibitors

(TRI) for depression, where the 2,4-dichloro substitution improves metabolic stability against

CYP450 oxidation compared to unsubstituted rings.

Chiral Intermediates: Used in the synthesis of complex alkaloids and peptidomimetics where

the piperidine ring acts as a conformational constraint.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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